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Compound of Interest

Compound Name: Valtrate

Cat. No.: B1682818 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Valtrate is a prominent iridoid, a class of monoterpenoids, primarily isolated from plant species

of the Valeriana genus, commonly known as valerian.[1] It is one of the active compounds

known as valepotriates, which are recognized for their diverse biological activities. This

technical guide provides an in-depth overview of the chemical structure, physicochemical

properties, and key signaling pathways modulated by Valtrate, tailored for professionals in

research and drug development.

Chemical Structure and Identifiers
Valtrate possesses a complex chemical architecture characterized by a

spiro[cyclopenta[c]pyran-7,2'-oxirane] core structure. Its systematic IUPAC name is

[(1S,6S,7R,7aS)-4-(acetyloxymethyl)-1-(3-methylbutanoyloxy)spiro[6,7a-dihydro-1H-

cyclopenta[c]pyran-7,2'-oxirane]-6-yl] 3-methylbutanoate.[2]
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Identifier Value

IUPAC Name

[(1S,6S,7R,7aS)-4-(acetyloxymethyl)-1-(3-

methylbutanoyloxy)spiro[6,7a-dihydro-1H-

cyclopenta[c]pyran-7,2'-oxirane]-6-yl] 3-

methylbutanoate[2]

CAS Number 18296-44-1[3]

Molecular Formula C₂₂H₃₀O₈[2]

Molecular Weight 422.47 g/mol [3]

SMILES
CC(C)CC(=O)O[C@H]1C=C2--INVALID-LINK---

-INVALID-LINK--OC(=O)CC(C)C

InChI Key BDIAUFOIMFAIPU-KVJIRVJXSA-N

Physicochemical Properties
Valtrate is typically described as a yellow, oily liquid.[3] Due to its ester functionalities, it

exhibits limited solubility in water but is soluble in organic solvents such as chloroform,

methanol, and DMSO.[3]

Property Value

Physical State Oil / Yellow Liquid[3]

Boiling Point (Predicted) 525.9 ± 50.0 °C[3]

Density (Predicted) 1.22 ± 0.1 g/cm³[3]

Solubility
Slightly soluble in Chloroform and Methanol;

Soluble in DMSO[3]

Note: Experimentally determined melting and boiling points are not readily available in the

reviewed literature. Aqueous solubility data in quantitative terms (e.g., mg/mL) is also not

specified.
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Valtrate has demonstrated a range of biological activities, including anti-cancer, anti-epileptic,

and anxiolytic effects. Its mechanisms of action involve the modulation of several key signaling

pathways.

Anti-Cancer Activity
1. PDGFRA/MEK/ERK Signaling Pathway in Glioblastoma:

In glioblastoma cells, Valtrate has been shown to inhibit proliferation and induce apoptosis by

downregulating the Platelet-Derived Growth Factor Receptor Alpha (PDGFRA). This leads to

the subsequent inhibition of the downstream MEK/ERK signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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